Ammonium dodecyl sulfate
Overview
Description
Ammonium dodecyl sulfate is recognized for its surfactant properties, similar to those of sodium dodecyl sulfate, but with distinct advantages in specific applications, such as enhanced mass spectrometry (MS) performance and gel electrophoresis compatibility (Zhang & Li, 2002).
Synthesis Analysis
While detailed synthesis processes are not directly mentioned in the available literature, the use of this compound in various studies implies its production through the ammoniation of dodecyl sulfate or direct synthesis from dodecyl alcohol and ammonium sulfate.
Molecular Structure Analysis
The molecular structure of ADS, similar to SDS, consists of a dodecyl tail (hydrophobic part) and an ammonium sulfate head (hydrophilic part), which allows it to act as a surfactant. Its structure plays a crucial role in its function, affecting its solubility, micelle formation, and interactions with proteins and other molecules (Zana, Tcacenco, & Bales, 2005).
Chemical Reactions and Properties
ADS's chemical behavior is influenced by its amphiphilic structure, enabling it to interact with a wide range of substances. It forms micelles in aqueous solutions, a property that is crucial for its role in solubilizing hydrophobic molecules and proteins for analytical techniques. The nature of its counterion (ammonium) affects its self-association behavior and micellar properties, such as aggregation number and ionization degree, which are essential for understanding its interactions in solution.
Physical Properties Analysis
The physical properties of ADS, including its critical micelle concentration (CMC), micelle size, and surface tension effects, are significant for its application in surfactant-based procedures. Studies have shown that ADS micelles can be characterized using techniques like time-resolved fluorescence quenching (TRFQ) and electron paramagnetic resonance (EPR), providing insights into their aggregation behavior and micellar properties (Zana, Tcacenco, & Bales, 2005).
Chemical Properties Analysis
The chemical properties of ADS, particularly its interaction with proteins and its behavior in electrophoresis and mass spectrometry, distinguish it from SDS. For instance, ADS has been found to improve MALDI MS performance for protein analysis, demonstrating less degradation in mass resolution and accuracy compared to SDS. This is attributed to the formation of ammonium-protein adducts in the MALDI process, which does not significantly affect the mass measurement accuracy for proteins up to approximately 25 kDa (Zhang & Li, 2002).
Scientific Research Applications
Protein Sample Preparation for Mass Spectrometry : ADS is used as an alternative to sodium dodecyl sulfate (SDS) for protein sample preparation, enhancing performance in matrix-assisted laser desorption/ionization mass spectrometry (MALDI MS) (Zhang & Li, 2002).
Biochemical Studies : ADS was used in sodium dodecyl sulfate-polyacrylamide gel electrophoresis and ammonium sulfate fractionation for purifying and concentrating a protein fragment from human sera (Sedlak, Moore, & Moore, 2001).
Chromatography and Electrophoresis : Arylsulfatase A was purified from human urine using ammonium sulfate and other chromatographic techniques, indicating its use in separation sciences (Stevens, Fluharty, Skokut, & Kihara, 1975).
Environmental Applications : ADS is used in studies involving the adsorption of anionic surfactants like sodium dodecyl sulfate from aqueous solutions, demonstrating its role in environmental chemistry (Zou, Zhang, Miyamoto, Kano, & Okawa, 2022).
Carbon Capture Applications : Research into the kinetics of CO2 hydrate formation for carbon capture applications has examined the effects of surfactants like sodium dodecyl sulfate and ammonium-based surfactants (Zhang, Wang, Lou, & Lipiński, 2021).
Proteomics Research : Online methods using weak cation-exchange chromatography for the removal of sodium dodecyl sulfate from protein samples in mass spectrometry-based proteomics have been developed, highlighting the importance of surfactants in analytical biochemistry (Serra, Gallart‐Palau, Dutta, & Sze, 2018).
Surface Chemistry and Antimicrobial Studies : The surface behavior and antimicrobial activity of sugar-based ester quaternary ammonium compounds, which are compatible with anionic surfactants like sodium dodecyl sulfate, have been explored (Gan, Wang, Zhao, & Yin, 2014).
Mechanism of Action
Target of Action
Ammonium dodecyl sulfate, also known as ammonium lauryl sulfate, primarily targets the surface tension of water . It disrupts the hydrogen bonding in water, which is the primary contributor to the high surface tension of water .
Mode of Action
this compound operates by forming micelles at the surface-air interface . Above the critical micelle concentration, the anions organize into a micelle, forming a sphere with the polar, hydrophilic heads of the sulfate portion on the outside of the sphere and the nonpolar, hydrophobic tails pointing inwards towards the center . This combination of nonpolar and polar groups confers surfactant properties to the anion, facilitating the dissolution of both polar and non-polar materials .
Biochemical Pathways
The overall effect of these micelles in an aqueous environment is a reduction in the surface tension of the solution . This allows the solution to more readily penetrate various surfaces, including porous structures like cloth, fibers, and hair .
Pharmacokinetics
It’s known that the compound is soluble in water , and its molecular weight is 283.43 g/mol .
Result of Action
The result of this compound’s action is a more effective penetration or “wetting out” of various surfaces, including porous structures like cloth, fibers, and hair . This structured solution allows the solution to more readily dissolve soils, greases, etc. in and on such substrates .
properties
IUPAC Name |
azanium;dodecyl sulfate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H26O4S.H3N/c1-2-3-4-5-6-7-8-9-10-11-12-16-17(13,14)15;/h2-12H2,1H3,(H,13,14,15);1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BTBJBAZGXNKLQC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCOS(=O)(=O)[O-].[NH4+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H26O4S.H3N, C12H29NO4S |
Source
|
| Record name | AMMONIUM LAURYL SULFATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/8250 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
151-41-7 (Parent) |
Source
|
| Record name | Ammonium lauryl sulfate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002235543 | |
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DSSTOX Substance ID |
DTXSID2027462 |
Source
|
| Record name | Ammonium dodecyl sulfate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2027462 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.43 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Ammonium lauryl sulfate appears as light yellow liquid. May float or sink and mix with water. (USCG, 1999), Liquid, Clear liquid; [HSDB] Light yellow liquid; [CAMEO] Commercial material is liquid; Pure material is light yellow solid; [CHEMINFO] Opaque yellow liquid (30% aqueous solution); [MSDSonline] |
Source
|
| Record name | AMMONIUM LAURYL SULFATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/8250 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Sulfuric acid, monododecyl ester, ammonium salt (1:1) | |
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Density |
1.03 at 68 °F (USCG, 1999) - Denser than water; will sink |
Source
|
| Record name | AMMONIUM LAURYL SULFATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/8250 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Color/Form |
Clear liquid | |
CAS RN |
2235-54-3, 68081-96-9 |
Source
|
| Record name | AMMONIUM LAURYL SULFATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/8250 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | Ammonium lauryl sulfate | |
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| Record name | Sulfuric acid, monododecyl ester, ammonium salt (1:1) | |
| Source | EPA Chemicals under the TSCA | |
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| Record name | Sulfuric acid, mono-C10-16-alkyl esters, ammonium salts | |
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| Record name | AMMONIUM LAURYL SULFATE | |
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